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Compound of Interest

Compound Name: Methallyl acetate

Cat. No.: B1362551

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of methallyl acetate,
focusing on its molecular formula and weight. The data is presented for clear reference in
research and development settings.

Core Physicochemical Data

Methallyl acetate is an organic compound utilized as a monomer and in the preparation of
various methallyl derivatives.[1] Its fundamental molecular characteristics are essential for
stoichiometric calculations, analytical characterization, and formulation development.

The key quantitative data for methallyl acetate are summarized in the table below.

Property Value

Molecular Formula CeH1002[2][3][4][5][6]
Molecular Weight 114.14 g/mol [2][3][4][5][6]
IUPAC Name 2-methylprop-2-enyl acetate[4]
CAS Number 820-71-3[1][3][4][5][6]

Elemental Composition of Methallyl Acetate
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The molecular formula CeH100:2 indicates the elemental makeup of a single molecule of
methallyl acetate. The diagram below illustrates the constituent elements and their counts
within the molecule, representing the fundamental basis for its molecular weight.

Methallyl Acetate (CeH1002)
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Caption: Elemental composition of a methallyl acetate molecule.

Experimental Determination of Molecular Properties

While this guide provides the established molecular weight and formula, these properties are
experimentally verifiable through various analytical techniques.

¢ Mass Spectrometry: This is a primary technique used to determine the mass-to-charge ratio
of ionized molecules. High-resolution mass spectrometry can provide a highly accurate mass
measurement, allowing for the determination of the elemental formula.

+ Elemental Analysis: Combustion analysis is a classic method to determine the empirical
formula of a compound by measuring the amounts of carbon dioxide, water, and other
combustion products produced when the substance is burned in an excess of oxygen.
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The workflow for such a characterization typically involves obtaining a pure sample, followed by
analysis using one or more of the above instrumental methods. The resulting data is then
processed to confirm the elemental composition and exact molecular weight.
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Caption: General workflow for experimental molecular characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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